Cas no 139400-94-5 (1,2,4-Triazine-3,5-diamine, 6-(4-amino-2,3,5-trichlorophenyl)-)

• Product Name: 1,2,4-Triazine-3,5-diamine, 6-(4-amino-2,3,5-trichlorophenyl)-
• CAS No: 139400-94-5
• MF: C₉H₇Cl₃N₆
• MW: 305.551077127457
• CID: 1268741
• Update Time: 2024-08-03

1,2,4-Triazine-3,5-diamine, 6-(4-amino-2,3,5-trichlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazine-3,5-diamine, 6-(4-amino-2,3,5-trichlorophenyl)-

• Inchi： 1S/C9H7Cl3N6/c10-3-1-2(4(11)5(12)6(3)13)7-8(14)16-9(15)18-17-7/h1H,13H2,(H4,14,15,16,18)
• InChI Key： ZFBUDGDIVFNSHE-UHFFFAOYSA-N
• SMILES： N1C(C2=CC(Cl)=C(N)C(Cl)=C2Cl)=C(N)N=C(N)N=1

Computed Properties

• Exact Mass: 303.98011

Experimental Properties

• Density: 1.725±0.06 g/cm3(Predicted)
• Boiling Point: 534.7±60.0 °C(Predicted)
• PSA: 116.73
• pka: 4.96±0.63(Predicted)